Cas no 220141-70-8 (5-Fluoroorotic Acid Monohydrate (Ultra Pure))

• Product Name: 5-Fluoroorotic Acid Monohydrate (Ultra Pure)
• CAS No: 220141-70-8
• MF: C₅H₅FN₂O₅
• MW: 192.102004766464
• MDL: MFCD00150658
• CID: 92467
• PubChem ID: 87570153
• Update Time: 2025-08-04

5-Fluoroorotic Acid Monohydrate (Ultra Pure) Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid hydrate
• 5-Fluoroorotic Acid Monohydrate
• 5-FLUOROOROTIC ACID HYDRATE 98
• 5-Fluorouracil-6-carboxylic Acid Monohydrate
• 5-Fluoroorotic acid hydrate
• 5-Fluoroorotic Acid,Monohydrate
• 5-Fluoro-1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylic acid hydrate
• C5H5FN2O5
• 5-fluoroortic acid monohydrate
• 5-fluororotic acid monohydrate
• 5-fluoro-orotic acid monohydrate
• 5-fluoroorotic acid mono hyd
• 5-Fluoroorotic acid hydrate, >=99.0% (TLC)
• 5-Fluoroorotic acid hydrate,98
• 5-fluoranyl-2,4-bis(oxidanylidene)-1H-pyrimidine-6-carboxylic acid hydrate
• 703-95-7(anhydrous) 220141-70-8
• 5-Fluoroorotic acid hydrate, 95%
• 5-Fluoroorotic acid, monohydrate
• A836869
• AKOS015893281
• A918799
• 2,6-Dihydroxy-5-fluoropyrimidine-4-carboxylic acid, 5-Fluorouracil-4-carboxylic acid
• 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid hydrate
• 207291-81-4
• 5-Fluorooroticacidhydrate
• PS-8347
• SCHEMBL147605
• SY040026
• J-014424
• 5-Fluorouracil-4-carboxylic acid monohydrate
• 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid;hydrate
• LODRRYMGPWQCTR-UHFFFAOYSA-N
• DS-2998
• 2,6-Dihydroxy-5-fluoropyrimidine-4-carboxylic acid monohydrate
• AC7817
• 5-FLUOROOROTIC ACID HYDRATE 98
• 220141-70-8
• 5-Fluoroorotic acid hydrate, >=98%
• PD017783
• W-206549
• A878810
• FT-0676419
• SB55567
• 5-Fluoro-2 pound not6-dioxo-1 pound not2 pound not3 pound not6-tetrahydropyrimidine-4-carboxylic acid hydrate
• SB55568
• MFCD00150658
• 5-Fluoroorotic acid (monohydrate)
• 5-Fluoroorotic Acid Monohydrate (Ultra Pure)

• MDL： MFCD00150658
• Inchi： 1S/C5H3FN2O4.H2O/c6-1-2(4(10)11)7-5(12)8-3(1)9;/h(H,10,11)(H2,7,8,9,12);1H2
• InChI Key： LODRRYMGPWQCTR-UHFFFAOYSA-N
• SMILES： FC1C(NC(NC=1C(=O)O)=O)=O.O
• BRN： 181933

Computed Properties

• Exact Mass: 192.01825
• Monoisotopic Mass: 192.01824943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 96.5

Experimental Properties

• Color/Form: crystal
• Density: 1.81
• Melting Point: 255 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water, dimethyl sulfoxide, 50mg in 1ml (1:1 ammonium hydroxide: water) with gentle heating.
• PSA: 127
• Solubility: Not determined
• Merck: 4176

5-Fluoroorotic Acid Monohydrate (Ultra Pure) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：UV7800000
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Fluoroorotic Acid Monohydrate (Ultra Pure)

5-Fluoroorotic Acid Monohydrate (Ultra Pure): Applications and Significance in Modern Chemical Biology

5-Fluoroorotic Acid Monohydrate (Ultra Pure), with the CAS number 220141-70-8, is a highly specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This monohydrate form of 5-fluoroorotic acid is distinguished by its exceptional purity, making it an invaluable reagent for a variety of biochemical and pharmacological applications. The introduction of fluorine into the orotic acid structure imparts unique chemical properties that have been leveraged in the development of novel therapeutic agents and research tools.

The significance of 5-Fluoroorotic Acid Monohydrate (Ultra Pure) lies in its role as a key intermediate in synthetic chemistry and as a substrate for enzymatic studies. Orotic acid derivatives, particularly those containing fluorine substituents, have been extensively studied for their potential as antiviral and anticancer agents. The fluorine atom enhances the metabolic stability and bioavailability of these compounds, which is crucial for their efficacy in biological systems.

In recent years, 5-Fluoroorotic Acid Monohydrate (Ultra Pure) has been utilized in cutting-edge research aimed at understanding the mechanisms of nucleotide biosynthesis and metabolism. The compound serves as a selective inhibitor of specific enzymes involved in the pyrimidine biosynthesis pathway, providing researchers with a powerful tool to investigate the regulation of these pathways. This has opened up new avenues for the development of targeted therapies for various metabolic disorders.

One of the most compelling applications of 5-Fluoroorotic Acid Monohydrate (Ultra Pure) is in the field of antiviral research. The fluorinated orotic acid derivative has shown promise as a precursor for the synthesis of nucleoside analogs that can inhibit viral replication. These analogs are designed to mimic natural nucleosides but are structurally modified to disrupt viral polymerase activity. Such compounds have been particularly effective against RNA viruses, where they can interfere with viral genome replication and transcription.

The ultra-pure nature of 5-Fluoroorotic Acid Monohydrate (Ultra Pure) ensures that researchers can conduct experiments with minimal interference from impurities, which is critical for obtaining reliable and reproducible results. This high level of purity makes it an ideal candidate for structural biology studies, where precise molecular interactions need to be elucidated. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are among the techniques that benefit significantly from the use of such high-quality reagents.

Moreover, 5-Fluoroorotic Acid Monohydrate (Ultra Pure) has found applications in drug discovery programs aimed at identifying novel therapeutic targets. By serving as a scaffold for medicinal chemistry optimization, this compound has enabled the development of small-molecule inhibitors with enhanced pharmacological properties. The fluorine atom's ability to influence electronic distribution and metabolic stability has been harnessed to design molecules with improved binding affinity and selectivity.

The compound's role in studying enzyme mechanisms has also been highlighted in recent studies on DNA repair pathways. Orotic acid derivatives have been shown to modulate the activity of enzymes involved in nucleotide excision repair (NER), a critical process for maintaining genomic integrity. By inhibiting or enhancing specific enzymatic activities, researchers can gain insights into the molecular basis of various genetic disorders and develop strategies to mitigate their effects.

In conclusion, 5-Fluoroorotic Acid Monohydrate (Ultra Pure) is a versatile and highly valuable compound with far-reaching implications in chemical biology and pharmaceutical research. Its unique properties make it an indispensable tool for investigating nucleotide metabolism, antiviral strategies, and enzyme mechanisms. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in advancing our understanding of biological systems and developing innovative therapeutic solutions.